Cas no 622-51-5 (P-Tolylurea)

P-Tolylurea structure

Product Name:P-Tolylurea

CAS No:622-51-5

MF:C₈H₁₀N₂O

MW:150.177801609039

MDL:MFCD00025433

CID:82778

PubChem ID:87576300

Update Time:2025-04-18

P-Tolylurea Chemical and Physical Properties

Names and Identifiers

- 1-(p-Tolyl)urea
- 4-Methylphenylurea
- p-Tolylurea
- (4-methylphenyl)urea
- 4-Tolylurea
- p-methylphenylurea
- p-Tolycarbamide
- p-Tolylcarbamide
- p-Tolyurea
- Urea,p-tolyl
- 1-(4-Methylphenyl)urea
- N-(4-Methylphenyl)urea
- N-p-Tolylurea
- NSC 66557
- Urea, p-tolyl-
- Urea, (4-methylphenyl)-
- JCJ6M4A3I5
- DMSHKWHLXNDUST-UHFFFAOYSA-N
- amino-N-(4-methylphenyl)amide
- para-Tolylurea
- 1-p-tolylurea
- 3-p-tolylurea
- N-(p-t
- D92325
- Maybridge4_001877
- AI3-52050
- HMS1526F07
- NCI-C02153
- BRN 2208088
- CCRIS 4875
- BS-3831
- NCGC00258386-01
- CHEMBL3187464
- CAS-622-51-5
- T0328
- DTXSID7021366
- SB76023
- UREA, N-(4-METHYLPHENYL)-
- 622-51-5
- NSC66557
- EN300-16680
- TOLYLUREA, P-
- FT-0629321
- Tox21_200832
- NCGC00177164-02
- Z56754677
- DTXCID901366
- NS00034980
- MFCD00025433
- NSC-66557
- UNII-JCJ6M4A3I5
- WLN: ZVMR D1
- BRD-K53876482-001-01-9
- A833677
- EINECS 210-739-2
- CS-0096273
- SCHEMBL81433
- N-(p-tolyl)urea
- AKOS000113516
- NCGC00177164-01
- 4-12-00-01923 (Beilstein Handbook Reference)
- STL124178
- 1(4-tolyl)urea
- DB-054107
- P-Tolylurea
- MDL： MFCD00025433
- Inchi： 1S/C8H10N2O/c1-6-2-4-7(5-3-6)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
- InChI Key： DMSHKWHLXNDUST-UHFFFAOYSA-N
- SMILES： O=C(N)NC1C=CC(C)=CC=1
- BRN： 2208088

Computed Properties

Exact Mass: 150.07900
Monoisotopic Mass: 150.079313
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1
Topological Polar Surface Area: 55.1

Experimental Properties

Color/Form: White powder
Density: 1.192
Melting Point: 178.0 to 182.0 deg-C
Boiling Point: 255 ºC
Flash Point: 108 ºC
Refractive Index: 1.6180 (estimate)
PSA: 55.12000
LogP: 2.25890
Solubility: Not determined

P-Tolylurea Security Information

Hazard Category Code： 33
Safety Instruction： S24/25
RTECS：YU4200000
HazardClass：IRRITANT
Safety Term：S24/25
Risk Phrases：R33

P-Tolylurea Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

P-Tolylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018865-1g	4-Methylphenylurea	622-51-5	95%	1g	￡17.00	2022-03-01
Fluorochem	018865-25g	4-Methylphenylurea	622-51-5	95%	25g	￡67.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160545-1g	P-Tolylurea	622-51-5	98%	1g	¥46.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160545-25G	P-Tolylurea	622-51-5	98%	25g	¥561.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P160545-5g	P-Tolylurea	622-51-5	98%	5g	¥193.90	2023-09-01
Alichem	A019138739-1000g	1-(p-Tolyl)urea	622-51-5	95%	1000g	$455.82	2023-09-01
Chemenu	CM277492-1000g	1-(p-Tolyl)urea	622-51-5	95%	1000g	$398	2021-06-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X71505-1g	1-(p-Tolyl)urea	622-51-5	≥98%	1g	¥58.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X71505-5g	1-(p-Tolyl)urea	622-51-5	≥98%	5g	¥158.0	2023-09-05
TRC	T537008-50mg	p-Tolylurea	622-51-5		50mg	$ 50.00	2022-06-02

P-Tolylurea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:622-51-5)对甲苯基脲

Order Number:LE1773266

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:37

Price ($):discuss personally

Email:18501500038@163.com

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